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Compound of Interest

Compound Name: 2,2-Dimethyltetrahydrofuran

CAS No.: 1003-17-4

Cat. No.: B086795

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,2-dimethyltetrahydrofuran, a

heterocyclic ether with applications as a solvent in chemical synthesis. The document details its

physicochemical properties, a representative experimental protocol for its synthesis, and visual

representations of its synthesis and application in a typical experimental workflow.

Physicochemical Properties of 2,2-
Dimethyltetrahydrofuran
A summary of the key quantitative data for 2,2-dimethyltetrahydrofuran is presented in the

table below for easy reference and comparison.
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Property Value Unit

Molecular Weight 100.16 g/mol

Molecular Formula C₆H₁₂O -

CAS Number 1003-17-4 -

Density 0.831 g/cm³

Boiling Point 92 - 93 °C

Melting Point -63 °C

Flash Point -6 °C

Refractive Index 1.407 -

Vapor Pressure 65.5 mmHg at 25°C

Representative Experimental Protocol: Synthesis of
2,2-Dimethyltetrahydrofuran
While various methods exist for the synthesis of substituted tetrahydrofurans, a common and

illustrative approach is the acid-catalyzed intramolecular cyclization (dehydration) of a suitable

diol precursor, such as 4-methylpentane-1,4-diol. The following protocol is a representative

procedure.

Materials:

4-methylpentane-1,4-diol

Concentrated sulfuric acid (H₂SO₄) or other acid catalyst (e.g., p-toluenesulfonic acid)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) for drying

Distillation apparatus

Separatory funnel

Round-bottom flask
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Heating mantle

Magnetic stirrer and stir bar

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a distillation

apparatus, add 4-methylpentane-1,4-diol.

Catalyst Addition: Slowly and with stirring, add a catalytic amount of concentrated sulfuric

acid to the diol. The reaction is typically exothermic, so cooling may be necessary.

Heating and Distillation: Heat the mixture gently using a heating mantle. The 2,2-
dimethyltetrahydrofuran product will form and, due to its lower boiling point compared to

the starting diol, will distill over.

Collection: Collect the distillate, which will be an impure mixture of 2,2-
dimethyltetrahydrofuran and water.

Workup: Transfer the distillate to a separatory funnel. Wash the organic layer with a

saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash

with brine (saturated NaCl solution).

Drying: Separate the organic layer and dry it over an anhydrous drying agent like sodium

sulfate or magnesium sulfate.

Purification: Decant or filter the dried liquid into a clean, dry distillation flask. Purify the 2,2-
dimethyltetrahydrofuran by fractional distillation, collecting the fraction that boils at the

literature value (92-93 °C).

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Visualizations
The following diagrams illustrate the synthesis pathway of 2,2-dimethyltetrahydrofuran and a

general experimental workflow where it is used as a solvent.
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4-Methylpentane-1,4-diol 2,2-Dimethyltetrahydrofuran

  H₂SO₄ (cat.), Δ
(Intramolecular Cyclization)

Click to download full resolution via product page

Figure 1: Synthesis of 2,2-Dimethyltetrahydrofuran.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b086795/docs?utm_src=pdf-body-img#2-2-dimethyltetrahydrofuran-a-technical-guide
https://www.benchchem.com/product/b086795/docs?utm_src=pdf-body#2-2-dimethyltetrahydrofuran-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Preparation

Grignard Reaction

Workup and Purification

Dry Glassware

Add Magnesium Turnings and
2,2-Dimethyltetrahydrofuran (Solvent)

Add Alkyl/Aryl Halide

Initiate Grignard Reagent Formation

Add Electrophile
(e.g., Aldehyde or Ketone)

Reaction Quench
(e.g., with aq. NH₄Cl)

Extract with Organic Solvent

Dry Organic Layer

Solvent Removal

Purify Product
(e.g., Chromatography)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b086795/docs?utm_src=pdf-body-img#2-2-dimethyltetrahydrofuran-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Experimental workflow for a Grignard reaction using 2,2-dimethyltetrahydrofuran
as a solvent.

To cite this document: BenchChem. [2,2-Dimethyltetrahydrofuran: A Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086795/docs#2-2-dimethyltetrahydrofuran-a-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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